Cas no 775304-11-5 (3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 775304-11-5
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD12026871
• CID: 3159617
• PubChem ID: 11736357
• Update Time: 2025-06-08

3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid
• LS-01622
• Z803310612
• AKOS005171223
• ALBB-004326
• CS-0217948
• SCHEMBL60282
• EN300-94634
• MFCD12026871
• DB-393881
• CHEMBL4920759
• G53791
• STK503108
• 775304-11-5
• 3-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoicacid
• 996-069-8

• MDL： MFCD12026871
• Inchi： 1S/C12H10N2O3/c15-12(16)9-3-1-2-8(6-9)10-13-11(17-14-10)7-4-5-7/h1-3,6-7H,4-5H2,(H,15,16)
• InChI Key： BINCAUXZQKKNIA-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 230.06914219Da
• Monoisotopic Mass: 230.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid

3-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)benzoic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)benzoic Acid (CAS No. 775304-11-5) stands out as a fascinating molecule with diverse applications and intriguing properties. This compound is a derivative of benzoic acid, a fundamental structure in organic synthesis, with a substituted oxadiazole ring fused to its aromatic system. The presence of the cyclopropyl group introduces unique electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

The oxadiazole ring system is a heterocyclic structure containing two nitrogen atoms and one oxygen atom. In this compound, the oxadiazole ring is substituted at the 5-position with a cyclopropyl group, which adds complexity to the molecule's geometry and reactivity. The benzoic acid moiety serves as a versatile functional group, enabling this compound to participate in various chemical reactions such as esterification, amidation, and coupling reactions. These properties make it an attractive candidate for applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 3-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)benzoic Acid in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, its ability to form stable amide bonds has been leveraged in designing peptide-based drugs with enhanced stability and bioavailability. Additionally, the compound's unique electronic properties have been exploited in developing sensors for detecting environmental pollutants.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the oxadiazole ring. The cyclopropyl group is introduced via nucleophilic substitution or coupling reactions, followed by functionalization of the benzoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The structural features of 3-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)benzoic Acid also make it an interesting candidate for studying supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions has been utilized in constructing self-assembled nanostructures with potential applications in drug delivery systems and molecular electronics.

In conclusion, 3-(5-Cyclopropyl-1,2,4-Oxadiazol-3-yl)benzoic Acid (CAS No. 775304-11-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in modern organic chemistry.